Cas no 1207543-16-5 (4-chloro-5-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 4-chloro-5-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1207543-16-5
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• CID: 4685639
• Update Time: 2025-06-08

4-chloro-5-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-cyclopropyl-
• 4-chloro-5-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C9H8ClN3/c10-8-7-6(5-1-2-5)3-11-9(7)13-4-12-8/h3-5H,1-2H2,(H,11,12,13)
• InChI Key： SZKMEPJJSHVYIC-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Topological Polar Surface Area: 41.6

Additional information on 4-chloro-5-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine

Introduction to 4-chloro-5-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No: 1207543-16-5)

4-chloro-5-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine, identified by its Chemical Abstracts Service number (CAS No: 1207543-16-5), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The structural features of 4-chloro-5-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine, particularly the presence of a chloro substituent at the 4-position and a cyclopropyl group at the 5-position, contribute to its unique chemical and pharmacological properties.

The 4-chloro moiety enhances the electrophilicity of the pyrimidine ring, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the 5-cyclopropyl group introduces steric hindrance, which can influence both the reactivity and selectivity of the compound in biological systems. These structural elements make 4-chloro-5-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine a versatile building block for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in pyrrolopyrimidine derivatives due to their demonstrated efficacy in various biological assays. Specifically, compounds within this class have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The 7H-pyrrolo[2,3-d]pyrimidine core is particularly noteworthy for its ability to interact with biological targets in a manner that disrupts key signaling pathways. This has led to extensive research into optimizing the scaffold for improved pharmacokinetic properties and reduced toxicity.

One of the most compelling aspects of 4-chloro-5-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine is its utility as a precursor in the synthesis of more complex molecules with enhanced biological activity. Researchers have leveraged this compound to develop novel inhibitors targeting various kinases, including those implicated in chronic myeloid leukemia (CML) and other hematological malignancies. The chloro substituent at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups that can modulate binding affinity and selectivity.

The cyclopropyl group at the 5-position adds another layer of complexity to the compound's behavior. This moiety not only influences steric interactions but also has been shown to enhance metabolic stability in some cases. Such stability is crucial for drug candidates that must withstand biotransformation processes in vivo. Furthermore, computational studies have suggested that the cyclopropyl group can improve binding affinity by optimizing interactions with specific residues in target proteins.

Recent advancements in crystallography have provided detailed insights into how 4-chloro-5-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine interacts with biological targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may explain its broad spectrum of activity. For instance, one study demonstrated that a derivative of this scaffold binds to the ATP-binding pocket of tyrosine kinases with high affinity, leading to inhibition of enzyme activity. The chloro substituent was found to form critical hydrogen bonds with backbone atoms in the target protein, while the cyclopropyl group occupied a hydrophobic pocket.

The synthesis of 4-chloro-5-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences starting from readily available precursors such as malononitrile or cyanoacetates. Recent improvements in synthetic methodologies have focused on streamlining these processes using transition metal catalysis or microwave-assisted reactions to reduce reaction times and improve atom economy.

In addition to its applications in oncology research, 4-chloro-5-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine has been explored for its potential in treating inflammatory diseases and infectious disorders. The pyrrolopyrimidine scaffold is known to modulate inflammatory pathways by inhibiting key enzymes such as JAKs (Janus kinases) or MAPKs (mitogen-activated protein kinases). Preclinical studies have shown that derivatives of this compound can attenuate inflammatory responses without significant off-target effects.

The development of new synthetic strategies has also enabled researchers to explore analogs of 4-chloro-5-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine with modified substitution patterns. By altering functional groups or introducing additional heterocycles, scientists have generated libraries of compounds with tailored biological activities. High-throughput screening (HTS) techniques have been instrumental in identifying promising candidates from these libraries for further optimization.

The pharmacokinetic properties of 4-chloro-5-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine are another area of active investigation. Researchers are particularly interested in improving oral bioavailability and reducing systemic toxicity. One approach has been to incorporate solubilizing groups or prodrugs that enhance absorption and distribution while minimizing side effects. Additionally, computational modeling has been used to predict metabolic pathways and identify potential liabilities early in drug development.

Looking ahead, future research on 4-chloro-5-cyclopropyl-7H-pyrrolytro[2，3-d] pyrimidin e is likely to focus on expanding its therapeutic applications beyond oncology. There is growing evidence suggesting that this scaffold may be effective against neurodegenerative diseases by modulating tau protein aggregation or inhibiting specific kinases involved in neuroinflammation. Furthermore，the development of next-generation sequencing technologies may enable more personalized medicine approaches by identifying genetic markers that predict response to therapy.